Cas no 629-41-4 (1,8-Octanediol)

• Product Name: 1,8-Octanediol
• CAS No: 629-41-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD00002989
• CID: 39275
• PubChem ID: 69420
• Update Time: 2025-08-04

1,8-Octanediol Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediol
• Octamethylene glycol
• Octanediol
• 1,8-Dihydroxyoctane~Octamethylene glycol
• 1,8-DIHYDROXYOCTANE
• Octane-1,8-diol
• OCTANEDIOL, 1,8-(RG)
• 1,10-octanediol
• 1,6-hexanediol
• 1,8-0ctanediol
• 1,8-OCLanediol
• 1,8-octandiol
• 8-Octanediol
• Octan-1,8-diol
• OCTYLENE GLYCOL
• ODOL
• OEIJHBUUFURJLI-UHFFFAOYSA-N
• 806K32R50Z
• 1, 8-Octandiol
• Octane-1,8-diol;
• KSC358I9P
• BIDD:ER0591
• BDBM22602
• NSC81228
• BCP26060
• LMFA05000683
• OR2431
• SBB060739
• .ALPHA.,.OMEGA.-OCTANEDIOL
• AKOS015856564
• Q3348792
• SY006277
• DTXCID702416
• UNII-806K32R50Z
• 1,8-OCTAMETHYLENE GLYCOL
• O12036
• .OMEGA.-OCTANEDIOL
• AS-12687
• CHEBI:44630
• ODI
• CS-W018224
• 1,8-Octanediol, 98%
• Octane-1,8-diol;1,8-Dihydroxyoctane
• AC-662
• SCHEMBL22427
• ORISTAR OTD
• O0024
• NS00035225
• NSC 81228
• O-1000
• MFCD00002989
• 629-41-4
• ALPHA,OMEGA-OCTANEDIOL
• 31762-64-8
• OCTANEDIOL [INCI]
• EN300-85286
• DTXSID2022416
• NSC-81228
• EINECS 211-090-8
• CHEBI:37872
• OMEGA-OCTANEDIOL
• CCG-40427

• MDL： MFCD00002989
• Inchi： 1S/C8H18O2/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
• InChI Key： OEIJHBUUFURJLI-UHFFFAOYSA-N
• SMILES： OCCCCCCCCO
• BRN： 1633499

Computed Properties

• Exact Mass: 146.13100
• Monoisotopic Mass: 146.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 47.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White lens powder
• Density: 1,053g/cm
• Melting Point: 59.0 to 62.0 deg-C
• Boiling Point: 166°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Refractive Index: 1,438-1,44
• Water Partition Coefficient: Soluble in water and methanol.
• PSA: 40.46000
• LogP: 1.31160
• FEMA: 3228
• Solubility: Slightly soluble in water.

1,8-Octanediol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,8-Octanediol

1,8-Octanediol: A Comprehensive Overview

1,8-Octanediol (CAS No. 629-41-4) is a versatile organic compound with the molecular formula C₈H₁₈O₂. It belongs to the family of diols, specifically vicinal diols, and is characterized by its eight-carbon chain with hydroxyl groups (-OH) located at the first and eighth positions. This compound is widely recognized for its unique chemical properties and diverse applications across various industries. In recent years, advancements in synthetic methodologies and its utilization in cutting-edge research have further solidified its importance in the scientific community.

The structure of 1,8-octanediol consists of a straight-chain alkane with two hydroxyl groups at the terminal positions. This arrangement imparts it with both hydrophilic and lipophilic properties, making it highly soluble in water and organic solvents. Its molecular weight is approximately 146.2 g/mol, and it exists as a colorless liquid at room temperature with a pleasant odor. The compound is stable under normal conditions but may undergo oxidation or polymerization under specific environmental or catalytic conditions.

1,8-Octanediol is synthesized through various methods, including the dihydroxylation of alkenes, reduction of ketones or aldehydes, and enzymatic processes. Recent studies have focused on developing eco-friendly synthesis routes to minimize environmental impact. For instance, researchers have explored the use of biocatalysts such as lipase enzymes to facilitate the conversion of 8-ketooctane into 1,8-octanediol, offering a sustainable alternative to traditional chemical methods.

The applications of 1,8-octanediol span multiple sectors. In the pharmaceutical industry, it serves as a precursor for synthesizing bioactive compounds and drug delivery systems. Its ability to form micelles and vesicles makes it valuable in drug encapsulation and controlled-release formulations. In cosmetics and personal care products, 1,8-octanediol functions as a humectant and skin conditioning agent due to its moisturizing properties.

Recent research has highlighted the potential of 1,8-octanediol in advanced materials science. For example, studies have demonstrated its use as a building block for synthesizing polyurethanes with improved mechanical properties. Additionally, its role as a co-solvent in polymerization reactions has opened new avenues for creating high-performance polymers for industrial applications.

In terms of biological activity, 1,8-octanediol exhibits notable antioxidant properties. Experimental studies have shown that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This attribute makes it a promising candidate for inclusion in functional foods and nutraceuticals aimed at promoting health and wellness.

The increasing demand for sustainable chemical solutions has driven innovation in the production and application of 1,8-octanediol. Researchers are actively exploring its potential as a bio-based alternative to petrochemical-derived diols in various industrial processes. Furthermore, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enhanced our understanding of its structural dynamics and reactivity under different conditions.

In conclusion, 1,8-octanediol (CAS No. 629-41-4) is a multifaceted compound with significant implications across diverse fields. Its unique chemical properties, coupled with ongoing advancements in synthesis and application methodologies, ensure its continued relevance in both academic research and industrial practices.